molecular formula C18H16ClN3O2 B214241 N-[4-(benzyloxy)phenyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide

N-[4-(benzyloxy)phenyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide

Cat. No. B214241
M. Wt: 341.8 g/mol
InChI Key: JBBVFQUHASNHJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(benzyloxy)phenyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BCPCCA and has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of BCPCCA is not yet fully understood. However, studies have suggested that it may act by inhibiting specific enzymes or receptors involved in various biological processes. For example, BCPCCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are responsible for inflammation and pain.
Biochemical and Physiological Effects:
BCPCCA has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that BCPCCA can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have also shown that BCPCCA can reduce inflammation and pain in animal models of arthritis. Additionally, BCPCCA has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

BCPCCA has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in various fields. However, one limitation of BCPCCA is its low solubility in water, which can make it challenging to work with in aqueous solutions. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of BCPCCA.

Future Directions

There are several future directions for BCPCCA research. One potential direction is the development of BCPCCA-based drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Another direction is the investigation of BCPCCA as a potential material for use in organic electronics and optoelectronic devices. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of BCPCCA.

Synthesis Methods

BCPCCA can be synthesized using various methods, including the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with 4-(benzyloxy)aniline in the presence of a coupling agent. Another method involves the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with 4-(benzyloxy)phenylhydrazine in the presence of a dehydrating agent. The synthesized compound is then purified using chromatography techniques.

Scientific Research Applications

BCPCCA has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, BCPCCA has been investigated for its anticancer, anti-inflammatory, and antifungal activities. In pharmacology, BCPCCA has been studied for its effects on the central nervous system and its potential use as a therapeutic agent for neurological disorders. In material science, BCPCCA has been explored for its potential use in the development of organic semiconductors and optoelectronic devices.

properties

Product Name

N-[4-(benzyloxy)phenyl]-4-chloro-1-methyl-1H-pyrazole-5-carboxamide

Molecular Formula

C18H16ClN3O2

Molecular Weight

341.8 g/mol

IUPAC Name

4-chloro-2-methyl-N-(4-phenylmethoxyphenyl)pyrazole-3-carboxamide

InChI

InChI=1S/C18H16ClN3O2/c1-22-17(16(19)11-20-22)18(23)21-14-7-9-15(10-8-14)24-12-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,21,23)

InChI Key

JBBVFQUHASNHJT-UHFFFAOYSA-N

SMILES

CN1C(=C(C=N1)Cl)C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3

Canonical SMILES

CN1C(=C(C=N1)Cl)C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.